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Compound of Interest

Compound Name: Cesium iodate

CAS No.: 13454-81-4

Cat. No.: B079846

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of Cesium Iodate (CsIO₃), detailing its

chemical and physical properties, synthesis methodologies, and relevant applications. The

information is curated to support advanced research and development activities.

Core Chemical Identifiers
Identifier Value

CAS Number 13454-81-4[1]

Molecular Formula CsIO₃[1]

Quantitative Data Summary
The following table summarizes the key quantitative properties of Cesium Iodate, compiled for

ease of reference and comparison.
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Property Value Unit Notes

Molecular Weight 307.808 g/mol [1]

Appearance White crystalline solid - [1]

Density 4.66 - 5.28 g/cm³ [1][2]

Water Solubility 2.6 g/100 mL at 24°C[1]

Crystal Structure
Monoclinic, Cubic,

Rhombohedral
-

Exhibits

polymorphism[1]

Band Gap 4.2 eV [1]

Ionization Energy ~9.2 eV [1]

Experimental Protocols: Synthesis of Cesium Iodate
The synthesis of Cesium Iodate can be achieved through several methods. Below is a detailed

protocol for a common aqueous reaction method.

Protocol: Aqueous Reaction of Cesium Carbonate with
Iodic Acid
This method relies on the neutralization reaction between a cesium salt and iodic acid to

produce Cesium Iodate.

Materials:

Cesium Carbonate (Cs₂CO₃)

Iodic Acid (HIO₃)

Deionized Water

Procedure:

Prepare separate aqueous solutions of Cesium Carbonate and Iodic Acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.vulcanchem.com/product/vc20941077
https://www.vulcanchem.com/product/vc20941077
https://www.vulcanchem.com/product/vc20941077
https://www.americanelements.com/cesium-iodate-13454-81-4
https://www.vulcanchem.com/product/vc20941077
https://www.vulcanchem.com/product/vc20941077
https://www.vulcanchem.com/product/vc20941077
https://www.vulcanchem.com/product/vc20941077
https://www.benchchem.com/product/b079846/docs?utm_src=pdf-body#a-technical-guide-to-cesium-iodate-for-scientific-and-development-applications
https://www.benchchem.com/product/b079846/docs?utm_src=pdf-body#a-technical-guide-to-cesium-iodate-for-scientific-and-development-applications
https://www.benchchem.com/product/b079846/docs?utm_src=pdf-body#a-technical-guide-to-cesium-iodate-for-scientific-and-development-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079846?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stoichiometrically mix the iodic acid and cesium carbonate solutions.[3]

Boil the resulting solution to ensure the reaction goes to completion.[3]

Upon cooling, small cubic crystals of Cesium Iodate will precipitate out of the solution.[3]

Filter the product from the solution.[3]

Wash the collected crystals with cold deionized water to remove any remaining soluble

impurities.[3]

Press the crystals on filter paper to remove excess water.[3]

Dry the final product at 100°C.[3]

Alternative Synthesis: A good yield of cesium iodate can also be obtained by passing chlorine

gas into a hot, concentrated solution containing a mixture of cesium iodide and cesium

hydroxide.[3] Additionally, hydrothermal techniques are employed for synthesizing complex

cesium iodate compounds.[1]

Visualization of Synthesis Workflow
The following diagram illustrates the logical workflow for the aqueous synthesis of Cesium
Iodate.
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Aqueous synthesis workflow for Cesium Iodate.
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Applications and Relevance to Drug Development
Cesium Iodate is a material with significant applications in nonlinear optics due to its large

second-harmonic generation (SHG) effects and high laser damage threshold.[1] It also serves

as a structural template for synthesizing novel compounds with tailored optical and electrical

properties.[1]

While direct applications of Cesium Iodate in drug development are not widely documented,

the broader class of iodine-containing compounds is highly relevant to the pharmaceutical and

medical fields.

Medical Imaging: A related compound, Cesium Iodide (CsI), is extensively used as a

scintillator in medical imaging technologies like X-ray detectors and Positron Emission

Tomography (PET).[4][5][6][7][8] In these applications, CsI converts X-rays or gamma rays

into visible light, which is then detected to form an image.[6][9]

Radioiodine Prophylaxis: Potassium iodate (KIO₃) is used as a prophylaxis against the

absorption of radioactive iodine by the thyroid gland in the event of a nuclear incident.[10]

[11]

Drug Delivery Systems: Recent research has explored the use of nanoparticle-based drug

delivery systems loaded with potassium iodide for targeted therapy in anaplastic thyroid

cancer, leveraging the thyroid's natural iodine uptake mechanism.[12]

The study of iodates such as Cesium Iodate can provide valuable insights for the development

of novel materials and agents in these and other related areas of medical science and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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